Cas no 1804843-45-5 (6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804843-45-5
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4833632
• Update Time: 2025-06-09

6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-6(16-7(9,10)11)4(17(8,14)15)2-5(12)13-3/h2H,1H3
• InChI Key： WUBNQXBGPJVFOL-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C)=N1)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Recent Advances in the Application of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804843-45-5) in Chemical Biology and Pharmaceutical Research

The compound 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804843-45-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it acts as a key building block for the introduction of sulfonamide groups, which are known to enhance drug-like properties such as solubility and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride to develop a novel series of selective JAK2 inhibitors. The compound's iodine moiety allowed for further functionalization via cross-coupling reactions, while the sulfonyl chloride group facilitated the formation of sulfonamide linkages with various amine-containing pharmacophores. The resulting inhibitors demonstrated potent activity against JAK2-dependent signaling pathways, with IC50 values in the low nanomolar range, suggesting promising therapeutic potential for myeloproliferative disorders.

Another significant application of this compound was reported in a recent ACS Chemical Biology paper, where it was employed as a chemical probe for studying protein-protein interactions. The researchers conjugated the sulfonyl chloride to a fluorescent tag, creating a versatile labeling reagent that could selectively modify cysteine residues in target proteins. This approach enabled real-time visualization of protein dynamics in live cells, providing new insights into the mechanisms of signal transduction pathways.

From a synthetic chemistry perspective, 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride has shown remarkable stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. A 2024 study in Organic Process Research & Development detailed an optimized large-scale synthesis of this compound, achieving >95% purity with excellent yield. The process employed continuous flow chemistry techniques, which improved safety profile by minimizing exposure to the reactive sulfonyl chloride intermediate.

In drug discovery applications, this compound has been particularly valuable for creating targeted covalent inhibitors. The sulfonyl chloride group can react with nucleophilic amino acids in target proteins, forming stable covalent adducts. Recent work published in Nature Chemical Biology demonstrated the use of derivatives of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride to develop irreversible inhibitors of SARS-CoV-2 main protease, showing potent antiviral activity against emerging variants.

Looking forward, the unique properties of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride suggest continued importance in chemical biology and pharmaceutical research. Its combination of halogen substituents for further derivatization and the highly reactive sulfonyl chloride group provides a versatile platform for developing new chemical probes and therapeutic candidates. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals, particularly in PET imaging applications where the iodine atom can be replaced with radioisotopes.